Cas no 477579-78-5 (ethyl 2-(2-{5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

ethyl 2-(2-{5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure

477579-78-5 structure

Product Name:ethyl 2-(2-{5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

CAS No:477579-78-5

MF:C₂₅H₂₈N₄O₄S₃

MW:544.709221839905

CID:6336136

PubChem ID:18558731

Update Time:2024-01-06

ethyl 2-(2-{5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(2-{5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
- AKOS024602658
- F1017-0038
- ethyl 2-(2-((5-(4-(tert-butyl)benzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- ethyl 2-(2-{[5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
- 477579-78-5
- Oprea1_081724
- ethyl 2-[[2-[[5-[(4-tert-butylbenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- Inchi： 1S/C25H28N4O4S3/c1-5-33-22(32)19-16-7-6-8-17(16)35-21(19)26-18(30)13-34-24-29-28-23(36-24)27-20(31)14-9-11-15(12-10-14)25(2,3)4/h9-12H,5-8,13H2,1-4H3,(H,26,30)(H,27,28,31)
- InChI Key： AAYPKODEGLULLX-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C2=C1CCC2)NC(CSC1=NN=C(NC(C2C=CC(=CC=2)C(C)(C)C)=O)S1)=O

Computed Properties

Exact Mass: 544.12726891g/mol
Monoisotopic Mass: 544.12726891g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 10
Complexity: 803
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 192Å²

ethyl 2-(2-{5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

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Life Chemicals	F1017-0038-2μmol	ethyl 2-(2-{[5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	477579-78-5	90%+	2μl	$57.0	2023-05-17
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Life Chemicals	F1017-0038-10μmol	ethyl 2-(2-{[5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	477579-78-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1017-0038-20μmol	ethyl 2-(2-{[5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	477579-78-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1017-0038-1mg	ethyl 2-(2-{[5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	477579-78-5	90%+	1mg	$54.0	2023-05-17
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Life Chemicals	F1017-0038-3mg	ethyl 2-(2-{[5-(4-tert-butylbenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	477579-78-5	90%+	3mg	$63.0	2023-05-17
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